2-[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]-1,8-naphthyridine

• CAS: 2640886-02-6
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol
• SMILES: COC1=NC=NC(=C1)N2CCC(CC2)C3=NC4=C(C=CC=N4)C=C3
• InChI: InChI=1S/C18H19N5O/c1-24-17-11-16(20-12-21-17)23-9-6-13(7-10-23)15-5-4-14-3-2-8-19-18(14)22-15/h2-5,8,11-13H,6-7,9-10H2,1H3
• InChIKey: JBMTVZYIHJBWKX-UHFFFAOYSA-N

Researchers screening kinase targets face a scarcity of well-characterized, underexplored vectors on the 1,8-naphthyridine core. This compound solves that gap with a specific 6-methoxypyrimidin-4-yl substitution not exemplified in patent literature (HPK1, Akt families), offering a novel IP-generating scaffold. - **Unique SAR Vector:** 6-methoxypyrimidin-4-yl pattern absent from Genentech HPK1 patent families, enabling novel chemical space exploration. - **CNS-Druglike Properties:** TPSA of 64 Ų, XLogP3 of 2.8, and zero H-bond donors support brain-penetrant library inclusion. - **Matched Pair Ready:** Structurally validated for MMP analyses against unsubstituted (CAS 870089-65-9) and dimethoxy (CAS 2640972-77-4) analogs.

CAS 2640886-02-6: A Heterocyclic Scaffold for Kinase Research

2-[1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl]-1,8-naphthyridine (CAS 2640886-02-6) is a synthetic heterocyclic small molecule comprising a 1,8-naphthyridine core linked via a piperidine spacer to a 6-methoxypyrimidin-4-yl substituent [1]. It possesses the molecular formula C18H19N5O and a molecular weight of 321.4 g/mol [1]. The compound is classified within the broader family of 1,8-naphthyridine derivatives, a privileged scaffold in medicinal chemistry known for targeting receptor tyrosine kinases (e.g., EGFR, FGFRs, c-Met), casein kinase 2, and hematopoietic progenitor kinase 1 (HPK1) [2][3]. This specific derivative is supplied primarily as a research-use-only screening compound (catalog number EVT-6598547) for early-stage drug discovery and chemical biology applications .

Workflow Kinase inhibitor screening candidate

Profile Lead-like physicochemical space (computed)

Context CNS-penetrant kinase program exploration

• [1] Kuujia.com. Cas no 2640886-02-6 (2-[1-(6-Methoxypyrimidin-4-yl)piperidin-4-yl]-1,8-naphthyridine). Chemical and Physical Properties. Accessed May 2026. View Source
• [2] Chemistry & Biodiversity. Medicinal Chemistry Perspective of 1,8-Naphthyridines as Anticancer Agents. Review published 2025. View Source
• [3] Genentech, Inc. NAPHTHYRIDINE COMPOUNDS AND USES THEREOF. Patent WO2019195658A1, published 2019-10-10. Describes naphthyridine compounds as inhibitors of HPK1. View Source

Why Structural Analogs Cannot Substitute in SAR Studies

Within the naphthyridine-piperidine chemical space, subtle variations in the pyrimidine substitution pattern profoundly alter physicochemical properties and, by class-level inference, pharmacological behavior. The specific 6-methoxypyrimidin-4-yl substitution on the piperidine ring of CAS 2640886-02-6 imparts a unique combination of hydrogen-bond acceptor capacity (6 HBA), moderate lipophilicity (XLogP3 = 2.8), and a relatively low topological polar surface area (TPSA = 64 Ų) that is not replicated by close analogs [1]. The unsubstituted 2-(piperidin-4-yl)-1,8-naphthyridine (CAS 870089-65-9) contains a basic secondary amine (pKa ~9.8) that introduces a protonation-sensitive moiety absent in the target compound . Conversely, the 4,6-dimethoxypyrimidin-2-yl analog (CAS 2640972-77-4) shifts the substitution to the 2-position of the pyrimidine and adds an additional methoxy group, altering both steric and electronic profiles [2]. Generic interchangeability among these analogs is therefore unsupported; quantitative differences in key molecular descriptors are documented below.

Hydrogen-bond acceptor count differs markedly from unsubstituted analog, altering binding interaction potential

Lipophilicity shift (~1.3 log units) relative to unsubstituted analog changes membrane permeability context

TPSA and hydrogen-bond donor count variations across analogs affect blood-brain barrier penetration profile

• [1] Kuujia.com. Cas no 2640886-02-6. Computed Properties section. Accessed May 2026. View Source
• [2] Kuujia.com. Cas no 2640972-77-4 (2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine). Accessed May 2026. View Source

Quantitative Differentiation from Closest Structural Analogs

Molecular Weight: Lead-Like Range vs. Simpler and Heavier Analogs

The target compound (MW = 321.4 g/mol) occupies a molecular weight window between the lighter unsubstituted analog and the heavier bromo-substituted analog. This intermediate MW falls within the 'lead-like' chemical space (MW ≤ 350 Da) favorable for downstream optimization, whereas the simpler analog may lack sufficient binding interactions and the bromo analog (MW ~370 Da) approaches the upper boundary, potentially complicating later lead optimization [1][2].

Molecular weight

Reported

321.4 g/mol (target) vs 213.3 – 370.3 g/mol (analogs)

Intermediate lead-like mass supports hit-to-lead progression context

Computed from molecular formula; vendor-reported

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	321.4 g/mol
Comparator Or Baseline	CAS 870089-65-9 (unsubstituted): 213.3 g/mol; CAS 2640886-52-6 (5-bromopyrimidin-2-yl): ~370.3 g/mol; CAS 2640972-77-4 (4,6-dimethoxypyrimidin-2-yl): ~351.2 g/mol; CAS 2640974-55-4 (pyrimidine-4-carbonyl): 319.4 g/mol
Quantified Difference	Target is +108.1 Da heavier than unsubstituted analog; -48.9 Da lighter than bromo analog; within 2 Da of the carbonyl analog but with distinct linker chemistry
Conditions	Computed molecular weights from molecular formulas; vendor-reported data

Why This Matters

For library screening and hit-to-lead programs, a molecular weight of ~321 Da balances the need for sufficient target engagement surface area with favorable pharmacokinetic properties, avoiding the progression risks associated with very low MW fragments or heavier lead-like compounds.

• [1] Kuujia.com. Cas no 2640886-02-6. Product page with molecular formula C18H19N5O and MW 321.4. Accessed May 2026. View Source
• [2] Kuujia.com. Cas no 2640886-52-6 and Cas no 2640972-77-4. Exact mass and molecular weight data. Accessed May 2026. View Source

Hydrogen-Bond Acceptor Count and Molecular Recognition Potential

The target compound possesses 6 hydrogen-bond acceptor (HBA) sites, contributed by the naphthyridine nitrogens, the methoxypyrimidine oxygens, and the pyrimidine nitrogens. This is significantly higher than the 3 HBA sites of the unsubstituted 2-(piperidin-4-yl)-1,8-naphthyridine (CAS 870089-65-9) and identical to that of the 4,6-dimethoxy analog but with a different spatial arrangement (4-position vs. 2-position pyrimidine substitution). The carbonyl-linked analog has 5 HBA sites but introduces a rotatable amide bond absent in the target compound's direct N-aryl linkage [1].

HBA count

Reported

6 HBA (target) vs 3–6 HBA (analogs)

Higher HBA capacity may support kinase hinge-binding interaction context

Spatial geometry differs among analogs

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	6 HBA
Comparator Or Baseline	CAS 870089-65-9 (unsubstituted): 3 HBA; CAS 2640974-55-4 (carbonyl-linked): 5 HBA; CAS 2640972-77-4 (dimethoxy): 6 HBA
Quantified Difference	Target has +3 HBA vs. unsubstituted analog; +1 HBA vs. carbonyl-linked analog; identical count vs. dimethoxy analog but distinct spatial geometry
Conditions	Computed HBA counts based on molecular structures; vendor-reported data

Why This Matters

Higher HBA capacity enhances potential for specific hydrogen-bonding interactions with kinase hinge regions or other protein binding pockets, a critical determinant of binding affinity in ATP-competitive kinase inhibitor design.

• [1] Kuujia.com. Cas no 2640886-02-6. Computed Properties: Hydrogen Bond Acceptor Count = 6. Accessed May 2026. View Source

Lipophilicity and Oral Bioavailability Profile

The target compound has a predicted XLogP3 of 2.8, placing it within the optimal range for oral bioavailability (typically XLogP 1–3). This contrasts with the more hydrophilic unsubstituted analog (LogP ~1.47) and the potentially more lipophilic bromo analog. The 4,6-dimethoxy analog, with an additional methoxy group, is expected to exhibit a different lipophilicity profile that may influence membrane permeability and solubility in divergent ways [1].

Lipophilicity

Reported

XLogP3 = 2.8 (target) vs ~1.47 (unsubstituted)

Moderate lipophilicity supports permeability-solubility balance context

Predicted value; experimental confirmation needed

Evidence Dimension	Predicted partition coefficient (XLogP3 / LogP)
Target Compound Data	XLogP3 = 2.8
Comparator Or Baseline	CAS 870089-65-9 (unsubstituted): LogP ~1.47; Bromo analog (CAS 2640886-52-6): predicted higher lipophilicity due to Br substitution
Quantified Difference	Target is ~1.33 log units more lipophilic than unsubstituted analog; predicted intermediate between unsubstituted and bromo analogs
Conditions	Predicted values; XLogP3 computed for target compound; LogP from vendor datasheet for comparator

Why This Matters

Lipophilicity is a key determinant of passive membrane permeability, plasma protein binding, and metabolic clearance. An XLogP3 of 2.8 balances solubility and permeability, making this compound more suitable for cell-based assays and in vivo studies compared to more polar or more lipophilic analogs.

• [1] Kuujia.com. Cas no 2640886-02-6. Computed Properties: XLogP3 = 2.8. Accessed May 2026. View Source

Topological Polar Surface Area and Blood-Brain Barrier Penetration

The target compound has a predicted TPSA of 64 Ų, which falls below the commonly cited threshold of 90 Ų for favorable blood-brain barrier (BBB) penetration and below 140 Ų for good oral absorption. This value is influenced by the methoxypyrimidine substitution, which modulates polarity without introducing additional hydrogen-bond donors (HBD = 0). The unsubstituted analog contains a secondary amine (HBD = 1), which would increase its TPSA and potentially limit membrane permeability [1]. The 1,8-naphthyridine scaffold has established utility in CNS-targeted kinase inhibitor programs, where TPSA is a critical design parameter [2].

TPSA

Reported

64 Ų (target); BBB threshold ~90 Ų

Low TPSA and zero HBD favor BBB penetration context in CNS kinase programs

Computed; experimental brain penetration data unavailable

Evidence Dimension	Topological polar surface area (TPSA, Ų)
Target Compound Data	64 Ų
Comparator Or Baseline	Standard BBB-permeability threshold: <90 Ų; Oral absorption threshold: <140 Ų; Unsubstituted analog (CAS 870089-65-9): TPSA likely higher due to HBD = 1
Quantified Difference	TPSA 26 Ų below the BBB-permeability threshold; HBD count of 0 vs. 1 for unsubstituted analog eliminates one source of desolvation penalty
Conditions	Computed TPSA values; predicted HBD counts

Why This Matters

For CNS-targeted kinase inhibitor programs (e.g., brain-penetrant HPK1 or EGFR inhibitors), a TPSA of 64 Ų with zero HBDs positions this compound favorably for BBB penetration, a key differentiator from analogs with hydrogen-bond donors or higher TPSA.

• [1] Kuujia.com. Cas no 2640886-02-6. Computed Properties: Topological Polar Surface Area = 64 Ų, Hydrogen Bond Donor Count = 0. Accessed May 2026. View Source
• [2] Chemistry & Biodiversity. Medicinal Chemistry Perspective of 1,8-Naphthyridines as Anticancer Agents. Review notes the versatility of the scaffold for targeting CNS-penetrant kinase inhibitors. 2025. View Source

Class-Level Kinase Inhibition Potential of the Naphthyridine Scaffold

The 1,8-naphthyridine core is a validated pharmacophore in kinase drug discovery with published inhibitory activities against EGFR, FGFRs, c-Met kinase (nanomolar range), casein kinase 2, PDK1, and HPK1 [1][2]. The piperidine linker at the 2-position of the naphthyridine ring, as seen in the target compound, has been identified as a productive substitution vector in multiple SAR studies, including those for HPK1 inhibitors developed by Genentech [2] and Akt inhibitors [3]. The addition of the 6-methoxypyrimidin-4-yl group is consistent with the established SAR that 2-substituted piperidine-naphthyridine derivatives can achieve potent kinase inhibition through type I (ATP-competitive) binding modes. NOTE: Class-level inference only; no direct quantitative activity data for CAS 2640886-02-6 has been reported in peer-reviewed literature at time of analysis.

Kinase inhibition context

Class-level

No direct IC50/Ki; class-level precedent for 1,8-naphthyridines

Supports screening inclusion based on scaffold precedent; activity data required

Review of patent and SAR literature; untested compound

Evidence Dimension	Kinase inhibition potential (class-level validation)
Target Compound Data	No direct IC50/Ki data available for CAS 2640886-02-6 in public domain
Comparator Or Baseline	Published 1,8-naphthyridine derivatives: c-Met inhibitors (nanomolar IC50); HPK1 inhibitors (WO2019195658A1); EGFR/FGFR inhibitors (multiple SAR studies) [1][2]
Quantified Difference	Not calculable for target compound; class establishes precedent for kinase inhibition with appropriate substitution at the 2-position
Conditions	Class-level review of published 1,8-naphthyridine kinase inhibitors; target compound untested in published assays

Why This Matters

The validated kinase inhibition profile of the 1,8-naphthyridine scaffold provides strong rationale for prioritizing this specific derivative in screening campaigns, particularly given its optimized physicochemical profile relative to simpler analogs that have been less extensively explored.

• [1] Chemistry & Biodiversity. Medicinal Chemistry Perspective of 1,8-Naphthyridines as Anticancer Agents. Review documents nanomolar c-Met inhibition and multi-target kinase activity of 1,8-naphthyridine derivatives. 2025. View Source
• [2] Genentech, Inc. NAPHTHYRIDINE COMPOUNDS AND USES THEREOF. WO2019195658A1. Discloses 2-substituted naphthyridine-piperidine compounds as HPK1 inhibitors. Published 2019-10-10. View Source
• [3] Merck & Co., Inc. INHIBITORS OF AKT ACTIVITY. US20110160183A1. Substituted naphthyridine compounds inhibiting Akt isoforms. Published 2011-06-30. View Source

Evidence Limitations and Data Transparency

Per the mandatory reporting requirement when high-strength differential evidence is limited: a systematic search of PubMed, Google Scholar, BindingDB, ChEMBL, PubChem BioAssay, Google Patents, and vendor technical databases conducted in May 2026 identified NO peer-reviewed research articles, patents with biological example data, or authoritative bioactivity databases containing quantitative IC50, Ki, Kd, or cellular activity data for 2-[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]-1,8-naphthyridine (CAS 2640886-02-6). All evidence presented above is derived from computed physicochemical properties, class-level inference from published 1,8-naphthyridine SAR, and vendor technical datasheets. The closest analog with any reported biological data is the general 1,8-naphthyridine class, not a direct comparator. Prospective users should factor this evidentiary gap into procurement decisions and consider requesting custom screening data from the vendor.

Data transparency

Data to verify

No peer-reviewed bioactivity data for this specific compound

Procurement decision should factor in evidentiary gap; request vendor screening data

Comprehensive search May 2026; no hits

Evidence Dimension	Availability of published quantitative biological data
Target Compound Data	No IC50, Ki, Kd, or cellular potency data found in public domain
Comparator Or Baseline	Published 1,8-naphthyridine derivatives with reported IC50 values (e.g., compound 11: IC50 11 µM against pancreatic cancer cells; staurosporine comparator IC50 4.51 µM against MCF7 cells) [1][2]
Quantified Difference	Not applicable; target compound is untested against any published comparator in the same assay
Conditions	Comprehensive literature and database search conducted May 2026 covering PubMed, Google Scholar, BindingDB, ChEMBL, PubChem BioAssay, Google Patents, and major vendor catalogs

Why This Matters

Transparent disclosure of evidence gaps enables informed procurement decisions. Researchers requiring compounds with pre-existing biological validation should consider structurally related 1,8-naphthyridines with published data, while those seeking a novel scaffold with optimized physicochemical properties for proprietary screening may find this compound suitable.

• [1] Synthesis and in-vitro antitumour activity of new naphthyridine derivatives on human pancreatic cancer cells. Reports IC50 of 11 µM for a 7-substituted 1,8-naphthyridine derivative. Accessed via OUCI. View Source
• [2] Novel 1,8-Naphthyridine Derivatives: Design, Synthesis and in vitro screening of their cytotoxic activity against MCF7 cell line. Reports IC50 values (6.53–7.89 µM) compared to staurosporine (IC50 = 4.51 µM). 2019. View Source

Recommended Research Applications Based on Current Evidence

CNS-Penetrant Kinase Inhibitor Screening Libraries

The compound's favorable TPSA (64 Ų), absence of hydrogen-bond donors, and moderate lipophilicity (XLogP3 = 2.8) position it as a candidate for CNS-oriented kinase inhibitor screening libraries [1]. The 1,8-naphthyridine scaffold has demonstrated nanomolar inhibition of c-Met kinase and targeting of HPK1 in patent literature, supporting its inclusion in panels designed to identify brain-penetrant kinase inhibitors [2][3].

Matched Molecular Pair Analysis for Hit-to-Lead Optimization

The compound serves as a useful comparator in matched molecular pair (MMP) analyses against its unsubstituted (CAS 870089-65-9), dimethoxy (CAS 2640972-77-4), bromo (CAS 2640886-52-6), and carbonyl-linked (CAS 2640974-55-4) analogs. Systematic variation in MW, HBA count, and lipophilicity across this series enables dissection of structure-property relationships without confounding by scaffold changes [1][2].

Custom SAR Expansion for Naphthyridine-Piperidine Series

The 6-methoxypyrimidin-4-yl substitution pattern on the piperidine nitrogen represents an underexplored vector in the 1,8-naphthyridine SAR landscape. The Genentech HPK1 patent family (WO2019195658A1) and Akt inhibitor patents establish the precedent for 2-(piperidin-4-yl)-1,8-naphthyridine as a productive core for kinase inhibition, but the specific 6-methoxypyrimidin-4-yl substituent appears in neither the exemplified compound lists nor the biological data tables of these patents, suggesting unexplored chemical space for novel IP generation [1].

Computational Docking and Pharmacophore Validation

With its well-defined structure, moderate flexibility (3 rotatable bonds), and multiple heteroatom interaction sites (6 HBA, pyrimidine and naphthyridine ring systems), this compound is suitable for validating computational docking protocols against kinase ATP-binding sites, particularly for programs targeting HPK1, c-Met, or EGFR where the 1,8-naphthyridine core has established binding pose precedents [1][2].

Application

Selection Property

Validation Focus

CNS-penetrant kinase inhibitor screening

BBB-permeability context (TPSA, HBD)

Computed TPSA and HBD profile review

Matched molecular pair analysis

Systematic property variation across analogs

Structure-property relationship mapping

Novel SAR expansion (naphthyridine-piperidine)

Underexplored substitution vector

IP-generation and chemical space exploration

Computational docking validation

Multiple heteroatom interaction sites

Docking protocol benchmarking against kinase ATP sites

• [1] Kuujia.com. Cas no 2640886-02-6. Computed Properties: TPSA = 64 Ų, XLogP3 = 2.8, Rotatable Bond Count = 3, HBA = 6, HBD = 0. Accessed May 2026. View Source
• [2] Chemistry & Biodiversity. Medicinal Chemistry Perspective of 1,8-Naphthyridines as Anticancer Agents. Review covering EGFR, FGFR, c-Met, CK2, and PDK1 inhibition by 1,8-naphthyridine derivatives. 2025. View Source
• [3] Genentech, Inc. NAPHTHYRIDINE COMPOUNDS AND USES THEREOF. WO2019195658A1. HPK1 inhibitor patent establishing the 2-(piperidin-4-yl)-1,8-naphthyridine chemotype. 2019. View Source